Cas no 32047-69-1 (11H-Dibenzo[b,e][1,4]diazepin-11-one,5,10-dihydro-10-methyl-)

• Product Name: 11H-Dibenzo[b,e][1,4]diazepin-11-one,5,10-dihydro-10-methyl-
• CAS No: 32047-69-1
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD00586179
• CID: 316426
• PubChem ID: 36042
• Update Time: 2025-04-19

11H-Dibenzo[b,e][1,4]diazepin-11-one,5,10-dihydro-10-methyl- Chemical and Physical Properties

Names and Identifiers

• 11H-Dibenzo[b,e][1,4]diazepin-11-one,5,10-dihydro-10-methyl-
• 5-methyl-11H-benzo[b][1,4]benzodiazepin-6-one
• 9-methyl-2,9-diazatricyclo[9.4.0.0?,?]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• 10-Methyl-5,10-dihydro-11H-dibenzo(b,e)(1,4)diazepin-11-one
• 10-methyl-5,10-dihydro-dibenzo[b,e][1,4]diazepin-11-one
• NLKSFKLPWZLDGG-UHFFFAOYSA-N
• 32047-69-1
• 10-Methyl-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepin-11-one
• DTXSID80185864
• 11H-DIBENZO(b,e)(1,4)DIAZEPIN-11-ONE, 5,10-DIHYDRO-10-METHYL-
• 10methyl-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine
• BRN 0654203
• SCHEMBL7982510
• 10-methyl-11-oxo-10,11-dihydro-5H-dibenzo[b,e][1,4]diazepine

• MDL： MFCD00586179
• Inchi： 1S/C14H12N2O/c1-16-13-9-5-4-8-12(13)15-11-7-3-2-6-10(11)14(16)17/h2-9,15H,1H3
• InChI Key： NLKSFKLPWZLDGG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.196
• Boiling Point: 415.4°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.616
• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Dibenzodiazepines